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Compound of Interest

Compound Name: 5-Fluoro Cytosine-13C,15N2

Cat. No.: B565037

The following guide provides essential safety and logistical information for the proper disposal
of 5-Fluoro Cytosine-13C,15N2, a stable isotope-labeled compound. The disposal protocol is
dictated by the chemical hazards of 5-Fluorocytosine, not the isotopic labels, as Carbon-13 and
Nitrogen-15 are stable, non-radioactive isotopes.[1][2][3] 5-Fluorocytosine is suspected of
causing genetic defects and cancer, necessitating its handling as hazardous waste.[4]

Operational Disposal Plan

This step-by-step protocol ensures the safe handling and disposal of 5-Fluoro Cytosine-
13C,15N2 waste, minimizing exposure risk and ensuring regulatory compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure all personnel are equipped with appropriate
PPE.

Gloves: Wear double nitrile gloves.[5] Gloves must be inspected before use and disposed of
as contaminated waste after handling.[6]

Eye Protection: Use safety glasses with side-shields or chemical safety goggles.[7]

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.[4][7]

Respiratory Protection: If there is a risk of generating dust, use an appropriate respirator.[7]
All handling of the solid form should occur in a well-ventilated area, preferably within a
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chemical fume hood.[4][7]
Step 2: Waste Segregation and Collection

Properly segregate waste to prevent accidental reactions and ensure correct disposal streams.
Do not mix this waste with general laboratory trash.[1]

o Solid Waste:

o Collect unused or expired 5-Fluoro Cytosine-13C,15N2, and any materials used for spill
cleanup (e.g., absorbent pads), using dry cleanup procedures that avoid generating dust.

[41[7]

o Place the solid waste into a dedicated, sealable, and clearly labeled hazardous waste
container.[6][7]

e Contaminated Labware and PPE:

o All disposable items that have come into contact with the compound, such as gloves,
weigh boats, pipette tips, and empty vials, must be disposed of as hazardous waste.[5][8]

o Place these items in the same designated hazardous waste container as the solid waste.
e Liquid Waste (Solutions):
o Agqueous solutions should not be disposed of down the drain.[6][7]

o Collect all solutions containing 5-Fluoro Cytosine-13C,15N2 in a dedicated, leak-proof,
and clearly labeled hazardous waste container for liquids.

Step 3: Labeling and Storage
Proper labeling is critical for safety and regulatory compliance.

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "5-Fluoro Cytosine-13C,15N2".

e List all contents of the container.
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o Keep the container sealed except when adding waste.[8]

o Store the sealed waste container in a designated, secure area away from incompatible
materials, such as strong oxidizing agents.[9]

Step 4: Final Disposal

o Never dispose of this chemical or its containers in regular trash or down the sanitary sewer.

[8]

» Contact your institution's Environmental Health & Safety (EHS) department or a certified
hazardous waste disposal company to arrange for pickup and final disposal.[1][8]

» Disposal must be carried out at an authorized hazardous or special waste collection point or
an authorized landfill, in accordance with all local, state, and federal regulations.[4]

Hazard and Disposal Summary

This table summarizes the key hazard information and corresponding disposal requirements for
5-Fluoro Cytosine-13C,15N2.
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Parameter Information Reference
Chemical Name 5-Fluoro Cytosine-13C,15N2 [10]

CAS Number 1216616-31-7 [10]
Isotope Type Stable (Non-Radioactive) [11[3]
Primary Hazard Chemical Toxicity [11]

GHS Hazard Statements

H341: Suspected of causing
genetic defectsH351:
Suspected of causing
cancerH361: Suspected of
damaging fertility or the unborn
child

[417]

Physical Form

Solid, Powder

[9]

Waste Classification

Hazardous Chemical Waste

[5](8]

Required Disposal Route

Collection by certified

hazardous waste personnel.

[1]14]

Prohibited Disposal

Do not dispose in general

trash or down the drain.

(4107181

Waste Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 5-Fluoro Cytosine-

13C,15N2 waste.
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Caption: Decision workflow for segregating and disposing of 5-Fluoro Cytosine-13C,15N2
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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